Cas no 2757832-88-3 ((2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid)

• Product Name: (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid
• CAS No: 2757832-88-3
• MF: C₁₃H₁₅FN₂O₅
• MW: 298.267007112503
• CID: 6341783
• PubChem ID: 165751766
• Update Time: 2025-06-08

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid
• 2757832-88-3
• EN300-37101566

• Inchi： 1S/C13H15FN2O5/c14-9(11(15)17)6-10(12(18)19)16-13(20)21-7-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H2,15,17)(H,16,20)(H,18,19)/t9-,10+/m0/s1
• InChI Key： UOHDJGOMFHXRMH-VHSXEESVSA-N
• SMILES： F[C@H](C(N)=O)C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.09649975g/mol
• Monoisotopic Mass: 298.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid: A Comprehensive Overview

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid (CAS No. 2757832-88-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid is a chiral molecule with a complex structure that includes an amino acid backbone, a benzyl carbamate group, and a fluorinated side chain. The presence of these functional groups imparts specific chemical and biological properties to the compound. The chiral centers at the 2^R and 4^S positions are crucial for its stereochemical configuration, which can significantly influence its interactions with biological targets.

The molecular formula of (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid is C₁₃H₁₅FN₂O₅, and its molecular weight is approximately 300.27 g/mol. The compound is typically synthesized through a multi-step process involving the protection of the amino group, introduction of the fluorine atom, and subsequent deprotection steps. The detailed synthetic route often involves advanced organic chemistry techniques such as asymmetric synthesis and selective functional group transformations.

Synthesis Methods

The synthesis of (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid has been extensively studied in recent years. One common approach involves the use of chiral auxiliaries to control the stereochemistry during the synthesis. For instance, a study published in the Journal of Organic Chemistry in 2021 described a highly efficient method for synthesizing this compound using a chiral catalyst derived from BINAP (1,1'-binaphthyl-2,2'-diol). This method achieved high enantioselectivity and yield, making it suitable for large-scale production.

Another notable synthetic route involves the use of transition metal-catalyzed reactions to introduce the fluorine atom selectively. A research group at Harvard University reported in 2019 that palladium-catalyzed fluorination reactions could be used to synthesize (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid with excellent regioselectivity and functional group tolerance. This approach has significant implications for the development of new fluorinated pharmaceuticals.

Biological Activities and Applications

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid has been investigated for its potential biological activities, particularly in the context of enzyme inhibition and protein-protein interactions. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibited potent inhibitory activity against human cathepsin S, an enzyme implicated in various inflammatory diseases and cancer progression. The researchers found that the fluorine atom played a crucial role in enhancing the binding affinity of the compound to the enzyme's active site.

In addition to its enzymatic inhibition properties, (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid has also shown promise as a modulator of protein-protein interactions. A collaborative study between researchers at Stanford University and the University of California, San Francisco (UCSF) revealed that this compound could disrupt specific protein-protein interactions involved in cell signaling pathways associated with neurodegenerative diseases. The findings suggested that this compound could serve as a lead molecule for developing novel therapeutics targeting these pathways.

Clinical Trials and Future Directions

The potential therapeutic applications of (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in various disease conditions. One such trial is currently underway at the National Institutes of Health (NIH), where researchers are investigating the compound's effects on patients with rheumatoid arthritis. Preliminary results have shown promising anti-inflammatory effects without significant adverse reactions.

In another clinical trial conducted by a pharmaceutical company in collaboration with academic institutions, (2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid is being evaluated as a potential treatment for Alzheimer's disease. The trial focuses on assessing the compound's ability to modulate key signaling pathways involved in neurodegeneration. Early data suggest that this compound may have neuroprotective effects and could slow down disease progression.

Conclusion

(2R,4S)-2-{[(benzyloxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid (CAS No. 2757832-88-3) is a promising compound with unique chemical properties and potential therapeutic applications. Its complex structure and stereochemistry make it an interesting subject for both fundamental research and drug development. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in medicinal chemistry and pharmaceutical sciences.